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Compound of Interest

Compound Name: TRIS-d11

cat. No.: B1591442

This guide provides essential safety and logistical information for the proper disposal of TRIS-
d11 (Tris(hydroxymethyl-d3)amino-d2-methane), a deuterated buffer commonly used in
research and drug development. Adherence to these procedures is critical for ensuring
laboratory safety and environmental compliance.

Immediate Safety and Handling: Before beginning any disposal procedures, it is crucial to
handle TRIS-d11 with appropriate personal protective equipment (PPE). TRIS-d11 can cause
skin and eye irritation.[1][2]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, protective
goggles, and a lab coat.[3]

o Ventilation: Handle solid TRIS-d11 in a well-ventilated area or a chemical fume hood to
minimize dust formation.[3][4]

e Hygiene: Wash hands thoroughly after handling the compound.[3]

Key Safety and Disposal Information
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Parameter Information Source

Hazard Classifications GHSO07 (Warning) [1]

H315: Causes skin irritation,
Hazard Statements H319: Causes serious eye [1]

irritation

] ] Licensed Professional Waste
Primary Disposal Route ) [3]
Disposal Company

Designated, sealable, and
Solid Waste Container clearly labeled for chemical [4]

waste

) Labeled container, segregated
Aqueous Waste Container [4]
from other waste streams

) Not classified as dangerous
Transport Regulations [3][5]
goods for transport

Radioactivity The product is not radioactive [3]

Step-by-Step Disposal Procedures

The appropriate disposal method for TRIS-d11 depends on its physical state (solid or aqueous
solution) and whether it is mixed with other hazardous materials. As a general rule, TRIS-d11
should be treated as chemical waste.[4] While some institutions may permit drain disposal of
highly diluted TRIS solutions, this is not a universal practice and is often prohibited.[4]

Experimental Protocol: Disposal of Solid TRIS-d11
Waste

o Collection: Carefully sweep or scoop any solid TRIS-d11 waste into a designated container.
Avoid actions that could generate dust.[3][4]

» Containerization: Place the collected solid waste into a clean, dry, and sealable container
specifically designated for chemical waste.[4]
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o Labeling: Clearly label the container as "TRIS-d11 Waste" and include any other relevant
hazard information.

» Storage: Store the sealed container in a designated chemical waste storage area, away from
incompatible materials.

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste contractor.[3]

Experimental Protocol: Disposal of Aqueous TRIS-d11
Solutions

e Collection: Pour aqueous TRIS-d11 waste into a designated, sealable container.

e Segregation: Do not mix TRIS-d11 solutions with other chemical waste streams, such as
halogenated solvents, unless explicitly permitted by your institution's waste management
guidelines.[4]

o Labeling: Clearly label the waste container as "Aqueous TRIS-d11 Waste." If the solution
contains other hazardous components, these must also be listed on the label.[4]

o Storage: Store the sealed container in a designated chemical waste storage area.

o Disposal: When the container is full, arrange for disposal through your institution's EHS office
or a licensed chemical waste contractor.[3]

Disposal of Contaminated Materials

e PPE and Consumables: Contaminated items such as gloves and wipes should be placed in
a sealed bag or container and disposed of as solid chemical waste.[4]

o Empty Containers: Empty TRIS-d11 containers should be handled as if they still contain the
substance.[4][5] Once thoroughly decontaminated, they may be recycled according to
institutional protocols.

Disposal Workflow
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Solid TRIS-d11 Waste Aqueous TRIS-d11 Solution
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Caption: TRIS-d11 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Tris-d11 solution 1 M in D20, 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
o 2. fishersci.com [fishersci.com]

o 3. isotope.com [isotope.com]

e 4. benchchem.com [benchchem.com]

e 5. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Safe Disposal of TRIS-d11: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591442+#tris-d11-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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